Cas no 55007-46-0 (4-Heptanone, 3-bromo-5,5-diethyl-3-methyl-)

• Product Name: 4-Heptanone, 3-bromo-5,5-diethyl-3-methyl-
• CAS No: 55007-46-0
• MF: C₁₂H₂₃BrO
• MW: 263.214423418045
• CID: 353067
• PubChem ID: 71364354
• Update Time: 2025-04-19

4-Heptanone, 3-bromo-5,5-diethyl-3-methyl- Chemical and Physical Properties

Names and Identifiers

• 4-Heptanone, 3-bromo-5,5-diethyl-3-methyl-
• 3-bromo-5,5-diethyl-3-methylheptan-4-one
• DTXSID00787829
• 55007-46-0

• Inchi： 1S/C12H23BrO/c1-6-11(5,13)10(14)12(7-2,8-3)9-4/h6-9H2,1-5H3
• InChI Key： CZYHJNSDDLLWSO-UHFFFAOYSA-N
• SMILES： BrC(C)(CC)C(C(CC)(CC)CC)=O

Computed Properties

• Exact Mass: 262.09329
• Monoisotopic Mass: 262.09323g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 6
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07